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Compound of Interest

Compound Name: Fumagillol

Cat. No.: B1674179

Immediate Safety and Logistical Information for the Handling and Disposal of Fumagillol

Fumagillol is a sesquiterpenoid compound utilized in research for its diverse biological
activities, including its role as a precursor to the angiogenesis inhibitor, fumagillin.[1][2] Due to
its inherent toxicity and environmental hazards, strict protocols must be followed for its handling
and disposal to ensure the safety of laboratory personnel and protect the environment.
Fumagillol is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[3] Therefore, it is imperative that this substance is not released into the environment
and is disposed of as regulated hazardous waste.[3]

Core Safety and Handling Precautions

Before handling Fumagillol, ensure that a designated area for its use is established and that
all necessary personal protective equipment (PPE) is readily available.

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. An accessible safety shower and eye wash station are mandatory.[3]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles with side-shields.[3]
o Hand Protection: Use appropriate protective gloves.[3]

o Skin and Body Protection: Wear impervious clothing, such as a lab coat.[3]
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o Respiratory Protection: If there is a risk of dust or aerosol formation, a suitable respirator
must be used.[3]

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for Fumagillol, essential
for risk assessment and proper handling.

Property Data Reference
Chemical Formula C16H2604 [3]
Molecular Weight 282.38 g/mol [3]
CAS Number 108102-51-8 [3]
GHS Hazard Statements H302: Harmful if swallowed [3]

H410: Very toxic to aquatic life 3]
with long lasting effects

Acute toxicity, Oral (Category

GHS Classification 2 [3]
Acute aquatic toxicity 3]

(Category 1)

Chronic aquatic toxicity 3]

(Category 1)

- Soluble in Chloroform,
Solubility [1]
Ethanol, and Methanol

N Store powder at -20°C. Store
Storage Conditions ) [3]
in solvent at -80°C.

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [3]
oxidizing/reducing agents.

Experimental Protocol: Fumagillol Waste Disposal
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This protocol outlines the procedural steps for the safe collection and disposal of Fumagillol
waste. Note that chemical deactivation is not recommended; disposal must occur through an
approved hazardous waste management facility.

Objective: To safely collect, segregate, and prepare all forms of Fumagillol waste for disposal
by a licensed environmental management company.

Materials:

» Designated hazardous waste containers (for solids and liquids), properly labeled.
o Sealable plastic bags.[4]

o Personal Protective Equipment (PPE) as specified above.

Procedure:

o Waste Segregation:

o At the point of generation, immediately segregate all Fumagillol waste from non-
hazardous waste streams.

o This includes pure Fumagillol, solutions containing Fumagillol, and any materials
contaminated with it.

e Containment of Solid Waste:

o Collect all solid waste contaminated with Fumagillol, such as gloves, pipette tips,
absorbent paper, and empty vials.

o Place these materials into a designated, robust, sealable plastic bag or a puncture-
resistant container.

o Seal the primary container and place it in a larger, labeled hazardous waste container for
solids.

o Containment of Liquid Waste:
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o Collect all liquid waste containing Fumagillol, including unused solutions and solvent
rinses.

o Pour the liquid waste into a designated, compatible, and leak-proof hazardous waste
container. Do not fill the container more than 90% to allow for vapor expansion.[5]

o Ensure the container material is compatible with the solvents used (e.g., glass for
chlorinated solvents).

e Labeling Waste Containers:
o Label every waste container clearly. The label must include:

The words "Hazardous Waste."

The full chemical name: "Fumagillol."

An accurate list of all contents, including solvents and their approximate concentrations.

The appropriate hazard pictograms (e.g., "Harmful,” "Hazardous to the Aquatic
Environment").

The date of waste accumulation.

e Temporary Storage:

o Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
satellite accumulation area.

o Store away from incompatible materials like strong acids, alkalis, and oxidizing agents.[3]
o Disposal Arrangement:

o Contact your institution’s Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Do not pour Fumagillol waste down the drain under any circumstances due to its high
aguatic toxicity.[3]
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o Follow all institutional, local, state, and federal regulations for the final disposal of the
waste.[3]

Visualizing the Disposal Workflow

The following diagrams illustrate the logical workflow for the proper management and disposal
of Fumagillol waste.
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Start: Fumagillol Waste Generated
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(Goggles, Gloves, Lab Coat)

Is waste liquid
or solid?

2a. Collect in a sealed, 2b. Collect in a sealed,
compatible liquid waste container lined solid waste container

CRITICAL:
DO NOT pour down drain!
(Aquatic Toxin H410)

3. Label Container Clearly
(Name, Hazards, Date)

4. Store in Designated
Satellite Accumulation Area

5. Contact EHS for Pickup

End: Disposal by Licensed
Waste Management Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fumagillol waste.
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Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[3]

o Wear Full PPE: Don full personal protective equipment, including respiratory protection if
necessary.[3]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[3]

o Cleanup: Absorb solutions with a finely-powdered, liquid-binding material such as diatomite
or universal binders.[3] Collect the absorbed material and place it into a suitable, sealed
container for disposal as hazardous waste.[6]

o Decontaminate: Clean the spill area thoroughly.

o Report: Report the incident to your laboratory supervisor and EHS department according to
institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Fumagillol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674179#fumagillol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ67045MCR&productDescription=FUMAGILLIN%2C+95%25+1MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1674179#fumagillol-proper-disposal-procedures
https://www.benchchem.com/product/b1674179#fumagillol-proper-disposal-procedures
https://www.benchchem.com/product/b1674179#fumagillol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

